Cas no 527751-46-8 (2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one)

• Product Name: 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one
• CAS No: 527751-46-8
• MF: C₁₅H₈ClFO₂
• MW: 274.674226760864
• CID: 2830437
• PubChem ID: 930616
• Update Time: 2025-06-12

2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one
• 2'-Chloro-6-fluoroflavone
• STK788261
• MB02924
• AKOS002181847
• F3139-0635
• MFCD03692985
• VU0510080-1
• 527751-46-8
• RQTKBHAPLJZPJB-UHFFFAOYSA-N
• CS-0331870

• Inchi： 1S/C15H8ClFO2/c16-12-4-2-1-3-10(12)15-8-13(18)11-7-9(17)5-6-14(11)19-15/h1-8H
• InChI Key： RQTKBHAPLJZPJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C2C=C(C=CC=2O1)F)=O

Computed Properties

• Exact Mass: 274.0196853g/mol
• Monoisotopic Mass: 274.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one

Introduction to 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one (CAS No. 527751-46-8)

2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 527751-46-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromene class, which is known for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro and fluoro substituent on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The chromene core of 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one is a well-studied pharmacophore with a broad spectrum of biological effects. Chromenes and their derivatives have been explored for their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of fluorine at the 6-position enhances the metabolic stability and binding affinity of the molecule, while the chloro group at the 2-position provides a site for further functionalization. These structural elements make 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one has been investigated for its potential role in modulating enzyme activity and inhibiting key signaling pathways involved in cancer progression. Preliminary studies have suggested that this compound exhibits inhibitory effects on enzymes such as topoisomerases and kinases, which are crucial for DNA replication and cell division. These findings have prompted further research into its mechanism of action and potential therapeutic applications.

The synthesis of 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and ketones, followed by functional group transformations such as chlorination and fluorination. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents with high precision. The synthesis process must be meticulously controlled to ensure the formation of the desired product without unwanted byproducts.

From a pharmacological perspective, 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it could be developed into a drug candidate for treating various diseases. However, further research is needed to fully elucidate its pharmacokinetic properties, toxicity profile, and clinical efficacy. In vitro and in vivo studies are essential to evaluate its safety and effectiveness before it can be considered for human trials.

The structural diversity of chromene derivatives like 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one allows for extensive chemical modifications, enabling researchers to tailor the molecule's properties for specific applications. By altering substituent groups or introducing additional functional moieties, new analogs can be generated with enhanced potency or selectivity. This flexibility makes chromenes an attractive class of compounds for drug discovery programs aimed at addressing unmet medical needs.

Recent advancements in computational chemistry have facilitated the design of novel chromene-based compounds with optimized pharmacological profiles. Molecular modeling techniques can predict how different structural modifications will affect the molecule's interactions with biological targets, guiding the development of more effective drugs. These computational approaches complement traditional experimental methods, accelerating the discovery process and reducing the time required to bring new therapies to market.

The industrial production of 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one must adhere to stringent quality control measures to ensure consistency and purity. Good Manufacturing Practices (GMP) are employed to maintain high standards throughout the synthesis, purification, and packaging processes. Regulatory agencies require thorough documentation of each step to confirm compliance with safety and quality guidelines. This ensures that pharmaceutical-grade material is produced reliably for both research and commercial purposes.

In conclusion, 2-(2-chlorophenyl)-6-fluoro-4H-chromen-4-one (CAS No. 527751-46-8) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further investigation. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a vital role in the development of next-generation pharmaceuticals.